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A Comparative Guide to the Thermal Stability of
Metal Carbonates
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal stability of various metal

carbonates, supported by experimental data and detailed methodologies. The thermal

decomposition of metal carbonates is a fundamental chemical process with significant

implications in various fields, including materials science, catalysis, and pharmaceutical

development, where precise control over thermal properties is crucial.

Introduction to Thermal Decomposition
Metal carbonates are ionic compounds that, upon heating, tend to decompose into a metal

oxide and carbon dioxide gas. The general equation for this endothermic reaction is:

MCO₃(s) → MO(s) + CO₂(g) (for divalent metals)

M₂CO₃(s) → M₂O(s) + CO₂(g) (for monovalent metals)

The temperature at which this decomposition occurs is a measure of the thermal stability of the

carbonate. This stability is primarily influenced by the polarizing power of the metal cation. A

smaller, more highly charged cation has a greater ability to distort the electron cloud of the
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carbonate anion (CO₃²⁻), weakening the C-O bonds and thus lowering the decomposition

temperature.[1][2][3]

Comparative Thermal Stability Data
The following table summarizes the approximate decomposition temperatures of a range of

metal carbonates, providing a basis for comparison. It is important to note that these values

can vary slightly depending on the experimental conditions, such as the heating rate and the

atmospheric composition.[4][5]
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Metal Carbonate Formula
Decomposition
Temperature (°C)

Group 1 (Alkali Metals)

Lithium Carbonate Li₂CO₃ ~790 - 1310[6][7]

Sodium Carbonate Na₂CO₃
> 851 (melts without significant

decomposition)[8]

Potassium Carbonate K₂CO₃ ~1200[4][9]

Rubidium Carbonate Rb₂CO₃ Highly Stable

Caesium Carbonate Cs₂CO₃
~610 (decomposes at melting

point)[10][11][12]

Group 2 (Alkaline Earth

Metals)

Beryllium Carbonate BeCO₃
Unstable at room temperature

(~25)[4]

Magnesium Carbonate MgCO₃ ~350 - 540[4][13]

Calcium Carbonate CaCO₃ ~625 - 900[4][14][15][16]

Strontium Carbonate SrCO₃ ~1100 - 1290[4][13][17]

Barium Carbonate BaCO₃ ~1025 - 1360[4][13][18][19]

Transition Metals & Others

Copper(II) Carbonate CuCO₃ ~290[4]

Zinc Carbonate ZnCO₃ ~530[20]

Lead(II) Carbonate PbCO₃ ~315[21][22]

Silver Carbonate Ag₂CO₃ ~218 - 498[1][20]

Trends in Thermal Stability
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Down a Group: The thermal stability of metal carbonates generally increases down a group in

the periodic table.[1][14] This is because as you move down a group, the ionic radius of the

metal cation increases.[1] A larger cation has a lower charge density and therefore a weaker

polarizing effect on the carbonate anion, resulting in a more stable compound that requires a

higher temperature to decompose.[1][2]

Across a Period: While not as straightforward as the trend down a group, moving across a

period generally leads to a decrease in thermal stability. This is due to the increasing charge

and decreasing size of the cations, which enhances their polarizing power.
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Group 1

Group 2

Other Metals

Li2CO3 Na2CO3
Increasing Stability

K2CO3
Increasing Stability

Rb2CO3
Increasing Stability

BeCO3 MgCO3
Increasing Stability

CaCO3
Increasing Stability

SrCO3
Increasing Stability

BaCO3
Increasing Stability

Ag2CO3

CuCO3

PbCO3

Periodic Trends in Thermal Stability of Metal Carbonates
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Start

Sample Preparation
(5-10 mg of metal carbonate)

Instrument Setup
(Place sample in TGA, purge with inert gas)

Heating Program
(e.g., 10°C/min to 1200°C)

Data Acquisition
(Record mass vs. temperature)

Data Analysis
(Determine decomposition temperature from thermogram)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b072859?utm_src=pdf-body-img
https://www.benchchem.com/product/b072859?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

2. chemguide.co.uk [chemguide.co.uk]

3. Thermal decomposition of metal carbonates | Class experiment | RSC Education
[edu.rsc.org]

4. savemyexams.com [savemyexams.com]

5. quora.com [quora.com]

6. scribd.com [scribd.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. chemistry.stackexchange.com [chemistry.stackexchange.com]

10. cesium carbonate [chemister.ru]

11. ntrs.nasa.gov [ntrs.nasa.gov]

12. Cesium Carbonate [commonorganicchemistry.com]

13. Decomposition of Barium Carbonate (in the ceramic firing process) [digitalfire.com]

14. mdpi.com [mdpi.com]

15. m.youtube.com [m.youtube.com]

16. echemi.com [echemi.com]

17. Carbonates thermal decomposition kinetics and their implications in using Rock-Eval®
analysis for carbonates identification and quantification | Science and Technology for Energy
Transition (STET) [stet-review.org]

18. Barium carbonate - Wikipedia [en.wikipedia.org]

19. What is the decomposition reaction of Barium carbonate?_Chemicalbook
[chemicalbook.com]

20. researchgate.net [researchgate.net]

21. lead(II) carbonate [chemister.ru]

22. WebElements Periodic Table » Lead » lead carbonate [webelements.com]

To cite this document: BenchChem. [A comparative study of the thermal stability of different
metal carbonates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072859#a-comparative-study-of-the-thermal-stability-
of-different-metal-carbonates]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

http://pstorage-acs-6854636.s3.amazonaws.com/4095946/jp309655s_si_001.pdf
https://www.chemguide.co.uk/inorganic/group2/thermstab.html
https://edu.rsc.org/experiments/thermal-decomposition-of-metal-carbonates/450.article
https://edu.rsc.org/experiments/thermal-decomposition-of-metal-carbonates/450.article
https://www.savemyexams.com/igcse/chemistry/oxford-aqa/16/revision-notes/chemical-changes/metal-carbonates/thermal-decomposition-of-metal-carbonates/
https://www.quora.com/What-is-the-reaction-of-sodium-carbonate-when-heated
https://www.scribd.com/document/678222034/Process-of-Thermal-Decomposition-of-Lithium-Carbonate
https://www.researchgate.net/publication/338472325_Process_of_Thermal_Decomposition_of_Lithium_Carbonate
https://www.researchgate.net/post/Thermal_decomposition_of_Sodium_Carbonate
https://chemistry.stackexchange.com/questions/121515/thermal-decomposition-of-k2co3
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4193
https://ntrs.nasa.gov/citations/19770062449
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://digitalfire.com/temperature/54
https://www.mdpi.com/2073-4352/15/2/108
https://m.youtube.com/watch?v=ye4AmW3sdD0
https://www.echemi.com/community/thermal-decomposition-of-calcium-carbonate_mjart2206031047_518.html
https://www.stet-review.org/articles/stet/full_html/2023/01/stet20230026/stet20230026.html
https://www.stet-review.org/articles/stet/full_html/2023/01/stet20230026/stet20230026.html
https://www.stet-review.org/articles/stet/full_html/2023/01/stet20230026/stet20230026.html
https://en.wikipedia.org/wiki/Barium_carbonate
https://www.chemicalbook.com/article/what-is-the-decomposition-reaction-of-barium-carbonate.htm
https://www.chemicalbook.com/article/what-is-the-decomposition-reaction-of-barium-carbonate.htm
https://www.researchgate.net/publication/263940830_Thermal_Decomposition_of_Silver_Carbonate_Phenomenology_and_Physicogeometrical_Kinetics
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1304
https://www.webelements.com/compounds/lead/lead_carbonate.html
https://www.benchchem.com/product/b072859#a-comparative-study-of-the-thermal-stability-of-different-metal-carbonates
https://www.benchchem.com/product/b072859#a-comparative-study-of-the-thermal-stability-of-different-metal-carbonates
https://www.benchchem.com/product/b072859#a-comparative-study-of-the-thermal-stability-of-different-metal-carbonates
https://www.benchchem.com/product/b072859#a-comparative-study-of-the-thermal-stability-of-different-metal-carbonates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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